Cas no 81410-45-9 (Dehydroxycubebin)
Dehydroxycubebin structure
Product Name:Dehydroxycubebin
CAS No:81410-45-9
MF:C20H20O5
MW:340.369806289673
CID:1803712
Update Time:2025-04-21
Dehydroxycubebin Chemical and Physical Properties
Names and Identifiers
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- Dehydroxycubebin
- (-)-Dehydroxycubebin
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- Inchi: 1S/C20H20O5/c1-3-17-19(24-11-22-17)7-13(1)5-15-9-21-10-16(15)6-14-2-4-18-20(8-14)25-12-23-18/h1-4,7-8,15-16H,5-6,9-12H2/t15-,16-/m0/s1
- InChI Key: VJRFPARLIPMNRA-HOTGVXAUSA-N
- SMILES: [C@@H]1(COC[C@@H]1CC1C=CC2OCOC=2C=1)CC1C=C2OCOC2=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- XLogP3: 2.054
Dehydroxycubebin Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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